Cas no 88444-20-6 (Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy-)

Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy- structure
88444-20-6 structure
Product Name:Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy-
CAS No:88444-20-6
MF:C19H34O5
MW:342.470266819
CID:632536
PubChem ID:13785351
Update Time:2025-04-19

Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy-
    • 3-(8-cyclohexyloctyl)-3-hydroxypentanedioic acid
    • SCHEMBL10783292
    • DTXSID20549426
    • 88444-20-6
    • Inchi: 1S/C19H34O5/c20-17(21)14-19(24,15-18(22)23)13-9-4-2-1-3-6-10-16-11-7-5-8-12-16/h16,24H,1-15H2,(H,20,21)(H,22,23)
    • InChI Key: SVPTXEYGBZSOFQ-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCC1CCCCC1

Computed Properties

  • Exact Mass: 342.24062418g/mol
  • Monoisotopic Mass: 342.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 94.8Ų
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